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Compound of Interest

Compound Name: Chlorine nitrate

Cat. No.: B078553

Application Notes and Protocols for Handling
Chlorine Nitrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorine nitrate (CIONO:3) is a highly reactive and hazardous compound of significant interest
in atmospheric chemistry and as a potential reagent in specialized synthesis. Its handling in a
laboratory setting demands rigorous safety protocols due to its explosive nature and toxicity.
These application notes provide detailed protocols for the safe handling, storage, and disposal
of chlorine nitrate, as well as emergency procedures for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

Chlorine nitrate is a pale yellow liquid with a pungent odor. It is crucial to understand its
properties to handle it safely.
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Property Value Reference
Molecular Formula CINOs

Molar Mass 97.46 g/mol

Melting Point -101 °C (-150 °F; 172 K)

Boiling Point 18 °C (64 °F; 291 K)

Density 1.65 g/cm3

Hazards and Incompatibilities

Chlorine nitrate is a strong oxidizing agent and is highly reactive. It poses significant hazards

and is incompatible with a wide range of substances.

Major Hazards:

o Explosive Reactivity: Reacts explosively with metals, metal chlorides, alcohols, ethers, and

most organic materials.

» Toxicity: Upon heating to decomposition, it emits toxic fumes of chlorine (Cl2) and nitrogen

oxides (NOx). GHS labeling indicates it is corrosive and toxic.

o Corrosivity: As with many chlorine and nitrate compounds, it is expected to be corrosive to

tissues and metals.

Chemical Incompatibilities: A comprehensive, though not exhaustive, list of incompatible

materials is provided below. Always consult the Safety Data Sheet (SDS) for specific

incompatibilities.
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Chemical Class Incompatible With
Acids Chromic acid, nitric acid, perchloric acid
Alcohols & Ethers All types

Powdered metals, alkali metals, alkaline earth

Metals
metals

Most organic compounds, especially flammable

Organic Materials o ] o ] ]
liquids and finely divided combustible materials

Reducing Agents Strong reducing agents

Source:

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when working with chlorine nitrate. The following table outlines

the minimum required PPE.

Body Part Required PPE Specifications

Chemical safety gogglesanda  Must be worn at all times in the

Eyes/Face )
face shield laboratory.

Chemical-resistant gloves
Ensure gloves are rated for
) (Butyl or Neoprene ) o
Skin handling oxidizing and
recommended), lab coat, and ) )
corrosive materials.

apron

A NIOSH-approved full-face Required when working
Respiratory respirator with cartridges for outside of a certified chemical

acid gases and chlorine fume hood or in case of a spill.

Source:

Handling and Storage Protocols

General Handling:
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All work with chlorine nitrate must be conducted in a certified chemical fume hood with a
tested and reliable ventilation system.

Never work alone when handling chlorine nitrate.

Use the smallest quantities of the chemical necessary for the experiment.
Ensure all glassware is free of organic residues and contaminants.
Ground and bond all equipment to prevent static discharge.

Storage:

Store chlorine nitrate in a cool, dry, well-ventilated area, away from direct sunlight and heat
sources.

Store in a dedicated, corrosion-resistant cabinet.

Segregate chlorine nitrate from all incompatible materials, particularly organic compounds,
flammable materials, and metals.

Containers should be clearly labeled with the chemical name, hazard warnings, and date of
receipt and opening.

Experimental Protocols

The following are generalized protocols for the synthesis of chlorine nitrate. These are not
exhaustive and must be adapted to specific laboratory conditions and risk assessments.

Protocol 1: Synthesis from Dichlorine Monoxide and
Dinitrogen Pentoxide

This reaction is conducted at 0°C.
Methodology:

o Preparation: Set up a reaction vessel in a chemical fume hood, equipped with a cooling bath
and a means for controlled addition of reactants. Ensure all glassware is scrupulously clean
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and dry.

o Reactant Introduction: At 0°C, slowly add dinitrogen pentoxide (N2Os) to a solution of
dichlorine monoxide (Cl20).

e Reaction: The reaction proceeds as follows: Cl20 + N20s —» 2 CIONO:..

 Purification: The product, chlorine nitrate, can be purified by fractional distillation under
reduced pressure. Extreme caution must be exercised during this step due to the thermal
sensitivity of the compound.
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Diagram 1: Synthesis of Chlorine Nitrate from Dichlorine Monoxide and Dinitrogen Pentoxide.
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Protocol 2: Synthesis from Chlorine Monofluoride and
Nitric Acid

This reaction produces hydrogen fluoride (HF) as a byproduct, which is also highly hazardous.
Methodology:

e Preparation: In a dedicated and appropriately scrubbed chemical fume hood, set up a
reaction vessel made of HF-resistant material (e.g., Teflon or specialized alloys).

» Reactant Introduction: Slowly and carefully introduce chlorine monofluoride (CIF) gas into
concentrated nitric acid (HNO3).

e Reaction: The reaction is: CIF + HNOs —» HF + CIONO:..

e Separation: The separation of chlorine nitrate from hydrogen fluoride is challenging due to
their close boiling points and must be performed with specialized distillation equipment and
extreme caution.
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Diagram 2: Synthesis of Chlorine Nitrate from Chlorine Monofluoride and Nitric Acid.
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Emergency Procedures

Immediate and correct response to an emergency involving chlorine nitrate is critical.

Spill Response

Small Spill (<100 mL) inside a chemical fume hood:

o Alert personnel in the immediate area.

e Wearing full PPE, absorb the spill with an inert material (e.g., vermiculite, sand).
e Do not use combustible materials like paper towels.

o Collect the absorbed material into a compatible, sealed container.

o Decontaminate the area with a suitable neutralizing agent.

» Dispose of all contaminated materials as hazardous waste.

Large Spill (>100 mL) or any spill outside of a chemical fume hood:

EVACUATE the laboratory immediately.

Activate the nearest fire alarm to alert building occupants.

From a safe location, call emergency services and provide details of the spill.

Do not re-enter the area until it has been cleared by emergency responders.

Personnel Exposure

Skin Contact:
o Immediately proceed to the nearest safety shower.
e Remove all contaminated clothing while under the shower.

e Flush the affected area with copious amounts of water for at least 15 minutes.
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e Seek immediate medical attention.

Eye Contact:

o Immediately proceed to the nearest eyewash station.

o Flush eyes with water for at least 15 minutes, holding the eyelids open.

e Seek immediate medical attention.

Inhalation:

o Move the affected person to fresh air immediately.

o If breathing is difficult, administer oxygen if trained to do so.

e Seek immediate medical attention.
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Diagram 3: Emergency Response Flowchart for Chlorine Nitrate Incidents.

Disposal

All waste containing chlorine nitrate, including contaminated materials from spills, must be
disposed of as hazardous waste.

o Collect waste in a clearly labeled, compatible container.

e Do not mix chlorine nitrate waste with other chemical waste streams, especially organic
solvents.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b078553?utm_src=pdf-body-img
https://www.benchchem.com/product/b078553?utm_src=pdf-body
https://www.benchchem.com/product/b078553?utm_src=pdf-body
https://www.benchchem.com/product/b078553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Follow all institutional and regulatory guidelines for hazardous waste disposal.

Conclusion

Working with chlorine nitrate requires a thorough understanding of its hazards and strict
adherence to safety protocols. This document provides a framework for its safe use in a
laboratory setting. Researchers must supplement this information with a comprehensive,
experiment-specific risk assessment and consult their institution's Environmental Health and
Safety department.

« To cite this document: BenchChem. [Handling and safety protocols for working with chlorine
nitrate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078553#handling-and-safety-protocols-for-working-
with-chlorine-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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